Cas no 219519-17-2 (Benzoic acid, 4-(bromomethyl)-3-cyano-, methyl ester)

• Product Name: Benzoic acid, 4-(bromomethyl)-3-cyano-, methyl ester
• CAS No: 219519-17-2
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD14584411
• CID: 1409381
• PubChem ID: 23450362
• Update Time: 2025-08-05

Benzoic acid, 4-(bromomethyl)-3-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(bromomethyl)-3-cyano-, methyl ester
• 4-(bromomethyl)-3-cyanoBenzoic acid methyl ester
• Methyl 4-bromomethyl-3-cyanobenzoate
• JYJHLRUIPXMXCQ-UHFFFAOYSA-N
• MFCD14584411
• A849734
• 219519-17-2
• DB-018027
• 4-bromomethyl-3-cyano-benzoic acid methyl ester
• AKOS037649083
• 4-Bromomethyl-3-cyanobenzoic acid methyl ester
• 4-(Bromomethyl)-3-cyanoBenzoic acid methyl ester
• Methyl 4-(bromomethyl)-3-cyanobenzoate
• BS-16534
• SCHEMBL2475565
• METHYL4-BROMOMETHYL-3-CYANOBENZOATE
• methyl 3-cyano-4-(bromomethyl)benzoate
• XH0812

• MDL： MFCD14584411
• Inchi： 1S/C10H8BrNO2/c1-14-10(13)7-2-3-8(5-11)9(4-7)6-12/h2-4H,5H2,1H3
• InChI Key： JYJHLRUIPXMXCQ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)OC)=CC=1C#N

Computed Properties

• Exact Mass: 252.97384
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09

Additional information on Benzoic acid, 4-(bromomethyl)-3-cyano-, methyl ester

Benzoic Acid, 4-(Bromomethyl)-3-Cyano-, Methyl Ester (CAS No. 219519-17-2)

The compound Benzoic acid, 4-(bromomethyl)-3-cyano-, methyl ester (CAS No. 219519-17-2) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with a bromomethyl group at the 4-position and a cyano group at the 3-position, with the carboxylic acid moiety converted into a methyl ester. The combination of these functional groups makes this compound a versatile building block for synthesizing advanced materials and pharmaceutical intermediates.

Recent studies have highlighted the potential of benzoic acid derivatives in drug discovery and development. The presence of the cyano group and bromomethyl group introduces unique electronic and steric properties to the molecule, enabling it to act as a scaffold for constructing bioactive compounds. For instance, researchers have explored the use of this compound in designing inhibitors for key enzymes involved in metabolic disorders and cancer progression. The methyl ester group further enhances the compound's solubility and stability, making it an ideal candidate for preclinical studies.

In the realm of materials science, Benzoic acid, 4-(bromomethyl)-3-cyano-, methyl ester has been utilized as a precursor for synthesizing advanced polymers and organic semiconductors. The cyano group contributes to the molecule's high electron-withdrawing ability, which is crucial for achieving desired electronic properties in materials. Recent advancements in polymer chemistry have demonstrated that this compound can be polymerized under controlled conditions to form high-performance polymers with applications in flexible electronics and optoelectronic devices.

The synthesis of Benzoic acid, 4-(bromomethyl)-3-cyano-, methyl ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the bromination of an intermediate benzoic acid derivative followed by cyano substitution and esterification. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards required for both academic and industrial applications.

From an environmental perspective, the compound's biodegradability and toxicity profile have been extensively studied to ensure its safe handling and disposal. Recent eco-toxicological assessments indicate that while Benzoic acid derivatives generally exhibit low toxicity to aquatic organisms, proper precautions must be taken during synthesis and use to minimize environmental impact.

In conclusion, Benzoic acid, 4-(bromomethyl)-3-cyano-, methyl ester (CAS No. 219519-17-2) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern chemistry and material science.